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Compound of Interest

Compound Name: Cyclopropylmethyl bromide-d4

Cat. No.: B12393003

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for
Cyclopropylmethyl bromide-d4 (CAS No. 1219805-93-2). Due to the limited availability of a
detailed Safety Data Sheet (SDS) specifically for the deuterated compound, this document
leverages data from the well-characterized non-deuterated analogue, Cyclopropylmethyl
bromide (CAS No. 7051-34-5), as a primary reference for safety and handling protocols. The
isotopic labeling is not expected to significantly alter the chemical's hazardous properties.

Core Safety & Physical Data

Cyclopropylmethyl bromide is classified as a flammable liquid that is harmful if swallowed and
causes skin and eye irritation.[1][2][3] The toxicological properties of the deuterated form have
not been fully investigated.[4]

Physical and Chemical Properties

A summary of the key physical and chemical properties for both Cyclopropylmethyl bromide-
d4 and its non-deuterated analogue are presented below for comparative analysis.
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Property Cyclo-propylmethyl Cyclo-propylmethyl
bromide-d4 bromide
CAS Number 1219805-93-2[5] 7051-34-5
Molecular Formula C4H3D4Br C4H7Br
Molecular Weight 139.03 g/mol 135.00 g/mol
Appearance Liquid Liquid
Boiling Point Not available 105-107 °C
Flash Point Not available 41 °C (105.8 °F)
Density Not available 1.392 g/cm3
Solubility Soluble in DMSO (10 mM) Not available
Refractive Index Not available 1.475-1.479

Toxicological Information

Detailed quantitative toxicological data such as LD50 and LC50 values for Cyclopropylmethyl

bromide-d4 are not readily available. The primary known health hazards are based on the

non-deuterated form.

Hazard

Description

Acute Oral Toxicity

Harmful if swallowed.

Skin Corrosion/Irritation

Causes skin irritation.

Serious Eye Damage/Irritation

Causes serious eye irritation.

Respiratory Irritation

May cause respiratory irritation.

Note: The toxicological properties have not been fully investigated. Overexposure may result in

serious illness or death.
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Experimental Protocols: Handling and Emergency
Procedures

Given the hazardous nature of this compound, strict adherence to safety protocols is
mandatory. The following sections outline essential procedures derived from SDS information
for the non-deuterated analogue.

Personal Protective Equipment (PPE)

Proper PPE is the first line of defense when handling Cyclopropylmethyl bromide-d4.

| Wear protective gloves

Wear protective clothing —*

Safe Handling

Required Personal
Protective Equipment

Handling
Cyclopropylmethyl bromide-d4

Wear eye/face protection
(goggles or face shield)

A4

Use NIOSH/MSHA approved
respirator if ventilation is inadequate

Exposure Event

In eyes if swallowed

A

it inhaled On skin
A

Inhalation: Skin Contact: Eye Contact: Ingestion:
Move to fre;h &l P R_emove contaminated clothing. . Rinse immediately with plenty of water for at least 15 minutes. Dol |nduce‘vom|t|ng.
If not breathing, give artificial respiration. Flush skin with plenty of water for at least 15 minutes. Get medical attention Rinse mouth with water.
Get medical attention. Get medical attention. ) Get medical attention.
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Chemical Spill Occurs

Don appropriate PPE

Contain the spill with
inert absorbent material
(e.g., sand, vermiculite)

Collect absorbed material into a
suitable, closed container for disposal

Decontaminate the spill area

Dispose of waste according to
local, state, and federal regulations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Navigating the Safety Profile of Cyclopropylmethyl
bromide-d4: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12393003#cyclopropylmethyl-bromide-d4-safety-
data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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